Cas no 2227687-63-8 ((3R)-3-hydroxy-3-(1H-1,2,3,4-tetrazol-5-yl)propanoic acid)

• Product Name: (3R)-3-hydroxy-3-(1H-1,2,3,4-tetrazol-5-yl)propanoic acid
• CAS No: 2227687-63-8
• MF: C₄H₆N₄O₃
• MW: 158.115439891815
• CID: 6197450
• PubChem ID: 165617663
• Update Time: 2025-07-23

(3R)-3-hydroxy-3-(1H-1,2,3,4-tetrazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-hydroxy-3-(1H-1,2,3,4-tetrazol-5-yl)propanoic acid
• 2227687-63-8
• EN300-1817421

• Inchi： 1S/C4H6N4O3/c9-2(1-3(10)11)4-5-7-8-6-4/h2,9H,1H2,(H,10,11)(H,5,6,7,8)/t2-/m1/s1
• InChI Key： USGBPPISVOYWPS-UWTATZPHSA-N
• SMILES： O[C@@H](C1N=NNN=1)CC(=O)O

Computed Properties

• Exact Mass: 158.04399007g/mol
• Monoisotopic Mass: 158.04399007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 112Ų

Additional information on (3R)-3-hydroxy-3-(1H-1,2,3,4-tetrazol-5-yl)propanoic acid

Introduction to (3R)-3-hydroxy-3-(1H-1,2,3,4-tetrazol-5-yl)propanoic Acid (CAS No. 2227687-63-8)

(3R)-3-hydroxy-3-(1H-1,2,3,4-tetrazol-5-yl)propanoic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2227687-63-8, has garnered attention due to its potential applications in drug development and bioorganic synthesis. The presence of a 1H-1,2,3,4-tetrazol-5-yl moiety in its molecular structure imparts distinctive reactivity and binding capabilities, making it a valuable scaffold for medicinal chemists.

The compound’s stereochemistry, specifically the (3R) configuration at the chiral center, plays a crucial role in determining its biological activity. Chiral drugs often exhibit different pharmacological profiles depending on their stereochemical orientation, and (3R)-3-hydroxy-3-(1H-1,2,3,4-tetrazol-5-yl)propanoic acid is no exception. Recent studies have highlighted the importance of stereospecific interactions in drug-receptor binding, emphasizing the need for precise stereochemical control in drug design.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. The integration of transition-metal catalysis and asymmetric hydrogenation techniques has significantly improved the yield and purity of (3R)-3-hydroxy-3-(1H-1,2,3,4-tetrazol-5-yl)propanoic acid. These innovations not only enhance the feasibility of large-scale synthesis but also open new avenues for exploring its pharmacological potential.

The 1H-1,2,3,4-tetrazol-5-yl group is a key feature of this compound, contributing to its unique chemical behavior. Tetrazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of this moiety into a propanoic acid backbone suggests potential applications in modulating enzyme activities and receptor interactions. For instance, tetrazole-based compounds have been investigated for their ability to inhibit proteases and kinases involved in various pathological processes.

In the realm of drug discovery, (3R)-3-hydroxy-3-(1H-1,2,3,4-tetrazol-5-yl)propanoic acid serves as a versatile intermediate for constructing more complex pharmacophores. Its structural features allow for modifications at multiple positions, enabling the development of novel analogs with enhanced potency and selectivity. This flexibility is particularly valuable in addressing multidrug resistance and targeting specific disease pathways.

The compound’s potential extends beyond traditional pharmaceutical applications. Researchers are exploring its utility in materials science and biotechnology due to its unique physicochemical properties. For example, derivatives of tetrazole have been employed in designing functional materials with applications ranging from sensors to catalysts. The hydroxyl group in (3R)-3-hydroxy-3-(1H-1,2,3,4-tetrazol-5-yl)propanoic acid also provides a site for further functionalization, allowing for the creation of polymers and coatings with tailored properties.

Epidemiological studies have begun to correlate the presence of certain tetrazole derivatives with improved therapeutic outcomes in chronic diseases. The structural motif’s ability to interact with biological targets suggests that it may contribute to disease management strategies by modulating inflammatory responses and cellular signaling pathways. This aligns with the growing interest in targeted therapy approaches that leverage small-molecule inhibitors.

The synthesis of (3R)-3-hydroxy-3-(1H-1,2,3,4-tetrazol-5-yl)propanoic acid involves multi-step organic transformations that require meticulous optimization. Recent research has focused on streamlining these processes to reduce waste and improve sustainability. Green chemistry principles have been applied to develop solvent-free reactions and catalytic systems that minimize environmental impact while maintaining high yields.

The compound’s stability under various conditions is another critical aspect that influences its practical applications. Studies have demonstrated that proper storage conditions can significantly extend its shelf life while preserving biological activity. This is particularly important for pharmaceutical formulations where long-term stability is essential for efficacy and safety.

Future research directions include investigating the compound’s role in precision medicine initiatives. By integrating structural biology insights with computational modeling techniques， scientists aim to predict how (3R)-3-hydroxy-3-(1H-1，2， 。